Cas no 1780874-72-7 (6-Pyrrolidin-1-ylquinolin-3-amine)

• Product Name: 6-Pyrrolidin-1-ylquinolin-3-amine
• CAS No: 1780874-72-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5266072
• Update Time: 2025-06-20

6-Pyrrolidin-1-ylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-yl)quinolin-3-amine
• 6-Pyrrolidin-1-ylquinolin-3-amine

• Inchi： 1S/C13H15N3/c14-11-7-10-8-12(16-5-1-2-6-16)3-4-13(10)15-9-11/h3-4,7-9H,1-2,5-6,14H2
• InChI Key： YYZQBAMKPPOQGV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C(=CC(=CN=3)N)C=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Pyrrolidin-1-ylquinolin-3-amine

Introduction to 6-Pyrrolidin-1-ylquinolin-3-amine (CAS No. 1780874-72-7) in Modern Chemical Biology and Medicinal Chemistry

6-Pyrrolidin-1-ylquinolin-3-amine, identified by the chemical identifier CAS No. 1780874-72-7, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its fused pyrrolidine and quinoline moieties, exhibits a unique pharmacophoric profile that positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention. The combination of these heterocyclic scaffolds not only imparts distinct electronic and steric properties but also opens up a myriad of possibilities for modulating biological pathways.

The quinoline scaffold, a well-documented motif in medicinal chemistry, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have found clinical utility in treating various diseases, underscoring the importance of this scaffold in drug development. The introduction of a pyrrolidinyl group at the 1-position of the quinoline ring in 6-Pyrrolidin-1-ylquinolin-3-amine introduces additional conformational flexibility and potential binding interactions with biological targets.

6-Pyrrolidin-1-ylquinolin-3-amine (CAS No. 1780874-72-7) is of particular interest due to its potential as an intermediate in the synthesis of more complex bioactive molecules. The amine functionality at the 3-position provides a handle for further chemical modification, allowing chemists to explore diverse derivatives with tailored biological activities. This adaptability makes it an invaluable building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 6-Pyrrolidin-1-ylquinolin-3-amine make it a candidate for designing molecules that can interact with PPIs. Preliminary computational studies suggest that this compound may disrupt or stabilize specific protein complexes, thereby offering a new avenue for therapeutic intervention.

The synthesis of 6-Pyrrolidin-1-ylquinolin-3-amine (CAS No. 1780874-72-7) presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in catalytic methods and flow chemistry have made it possible to streamline these processes, making the production of this compound more efficient and scalable.

One of the most exciting aspects of 6-Pyrrolidin-1-ylquinolin-3-amine is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. By incorporating the pyrrolidine moiety, researchers aim to enhance binding affinity and selectivity towards target enzymes. Initial preclinical studies have indicated that derivatives of this compound may exhibit potent antitumor activity, making it a hot topic in oncology research.

The role of 6-Pyrrolidin-1-ylquinolin-3-amines (CAS No. 1780874) extends beyond oncology; it also holds promise in neurodegenerative disease research. The ability of this compound to modulate PPIs suggests potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where aberrant protein aggregation plays a critical role. Further investigation into its pharmacological properties is warranted to fully understand its therapeutic potential.

In conclusion, 6-Pyrrolidin-yliquinolin -3 -amina (CAS No. 1780874) represents a structurally fascinating molecule with significant implications for chemical biology and medicinal chemistry. Its unique pharmacophoric features make it a versatile tool for drug discovery, with potential applications ranging from oncology to neurodegenerative diseases. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 6-pyrrolidinyloquinolin -3 -amina will undoubtedly play an increasingly important role in the development of next-generation therapeutics.